Cas no 773-71-7 (1H-Isoindole-4-carbonitrile, 2,3-dihydro-1,3-dioxo-)
773-71-7 structure
Product Name:1H-Isoindole-4-carbonitrile, 2,3-dihydro-1,3-dioxo-
CAS No:773-71-7
MF:C9H4N2O2
MW:172.140261650085
CID:536239
PubChem ID:15664687
Update Time:2025-04-19
1H-Isoindole-4-carbonitrile, 2,3-dihydro-1,3-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-4-carbonitrile, 2,3-dihydro-1,3-dioxo-
- 1,3-dioxoisoindole-4-carbonitrile
- SCHEMBL9489040
- DTXSID20576530
- 773-71-7
- 1,3-Dioxo-2,3-dihydro-1H-isoindole-4-carbonitrile
-
- Inchi: 1S/C9H4N2O2/c10-4-5-2-1-3-6-7(5)9(13)11-8(6)12/h1-3H,(H,11,12,13)
- InChI Key: OXXNNGQRVFMKLP-UHFFFAOYSA-N
- SMILES: O=C1C2C(C#N)=CC=CC=2C(N1)=O
Computed Properties
- Exact Mass: 172.02732
- Monoisotopic Mass: 172.027277375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 70Ų
Experimental Properties
- PSA: 69.96
1H-Isoindole-4-carbonitrile, 2,3-dihydro-1,3-dioxo- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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5. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
773-71-7 (1H-Isoindole-4-carbonitrile, 2,3-dihydro-1,3-dioxo-) Related Products
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